molecular formula C10H9ClFN B8406129 2-(3-Chloro-4-fluorophenyl)-2-methylpropanenitrile

2-(3-Chloro-4-fluorophenyl)-2-methylpropanenitrile

Cat. No.: B8406129
M. Wt: 197.63 g/mol
InChI Key: TYIRVSRPKXAISY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Chloro-4-fluorophenyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H9ClFN and its molecular weight is 197.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9ClFN

Molecular Weight

197.63 g/mol

IUPAC Name

2-(3-chloro-4-fluorophenyl)-2-methylpropanenitrile

InChI

InChI=1S/C10H9ClFN/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-5H,1-2H3

InChI Key

TYIRVSRPKXAISY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)C1=CC(=C(C=C1)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

NaH (60% dispersion in mineral oil, 13.3 g, 333 mmol) was suspended in DMF (151 mL, 151 mmol), cooled to 0° C., and then a solution of 3-chloro-4-fluorophenylacetonitrile (25.65 g, 151 mmol) and MeI (23.6 mL, 378 mmol) in DMF was added dropwise via addition funnel. The reaction mixture was slowly warmed to ambient temperature and stirred for 3 hours. The reaction mixture was quenched with water, diluted with 200 mL of diethyl ether, added to a separatory funnel, partitioned with water, washed with water (2×100 mL), separated, dried over Na2SO4, and concentrated in vacuo to give the title compound (21.01 g) as a colorless oil after flash chromatography.
Name
Quantity
13.3 g
Type
reactant
Reaction Step One
Quantity
25.65 g
Type
reactant
Reaction Step Two
Name
Quantity
23.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
151 mL
Type
reactant
Reaction Step Three

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